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Compound of Interest

Compound Name:

6-Hydroxy-N,2-

dimethylbenzofuran-3-

carboxamide

Cat. No.: B1340278 Get Quote

Essential Safety and Handling Guide for 6-Hydroxy-
N,2-dimethylbenzofuran-3-carboxamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Hydroxy-N,2-dimethylbenzofuran-3-carboxamide (CAS No. 638217-08-0). Given its

classification as a hazardous substance and its potential biological activity as an enzyme

inhibitor, a cautious approach is paramount to ensure personnel safety and prevent

environmental contamination.[1][2]

Hazard Identification and Risk Assessment
The Safety Data Sheet (SDS) for 6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide
indicates the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.
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While a specific Occupational Exposure Limit (OEL) has not been established, the compound's

intended use in research and its biological activity warrant handling it as a potent compound. A

risk assessment should be conducted by your institution's Environmental Health and Safety

(EHS) department to establish appropriate handling procedures.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the required PPE.

PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile or

other chemically resistant

gloves.

Prevents skin contact with the

compound.[3] Double-gloving

provides additional protection.

Eye Protection

Chemical safety goggles. A

face shield should be worn

over goggles when there is a

risk of splashes.

Protects eyes from splashes

and airborne particles.[3][4]

Body Protection

A standard laboratory coat. A

chemically resistant apron

should be worn over the lab

coat when handling larger

quantities.

Protects clothing and skin from

contamination.[3][4]

Respiratory

Not generally required if

handling is performed within a

certified chemical fume hood.

Engineering controls are the

primary method of respiratory

protection.

Engineering Controls
To prevent inhalation of and exposure to the compound, all handling of 6-Hydroxy-N,2-
dimethylbenzofuran-3-carboxamide in solid or solution form must be conducted within a

certified chemical fume hood.[3][4] This is the primary method for controlling exposure to

airborne particles.
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Operational Plan: From Receipt to Disposal
A systematic workflow is critical for the safe handling of this compound.

Receipt & Storage

Handling (in Fume Hood)

Decontamination & Disposal

Receive Compound

Store in a cool, dry,
well-ventilated area

Inspect container

Weigh Solid

Transport to hood

Prepare Solution

Transfer to vessel

Decontaminate Surfaces
& Glassware

After experiment

Collect Hazardous Waste

Dispose via EHS
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Click to download full resolution via product page

Caption: Workflow for handling 6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide.

Experimental Protocols
1. Weighing the Compound:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as outlined in the table above.

Place a weigh boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of the solid compound to the weigh boat.

Close the primary container immediately after weighing.

Record the weight and proceed to the next step within the fume hood.

2. Preparing a Solution:

Add the weighed solid to a suitable glass vessel inside the fume hood.

Slowly add the desired solvent to the vessel, ensuring there is no splashing.

If necessary, gently swirl or stir the solution until the solid is fully dissolved.

Keep the solution container covered when not in use.

3. Decontamination:

Work Surfaces: At the end of the procedure, wipe down all surfaces inside the chemical fume

hood with a suitable decontaminating solution. While a specific agent for this compound is

not documented, a common practice for cytotoxic drugs involves using a solution of sodium

hypochlorite (0.5%), followed by a wipe with 70% ethanol to remove the bleach residue.[5][6]

The efficacy of this for benzofuran derivatives should be confirmed.
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Glassware: Immerse contaminated glassware in a decontaminating solution before standard

washing. If possible, rinse the glassware with a small amount of the solvent used in the

experiment to collect the rinsate as hazardous waste.

Disposal Plan
All materials contaminated with 6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide must be

disposed of as hazardous chemical waste.[4]

Waste Stream Collection Procedure

Solid Waste

Includes unused compound, contaminated

weigh boats, gloves, and wipes. Collect in a

designated, sealed, and clearly labeled

hazardous waste container (e.g., a polyethylene

bag or container).[4]

Liquid Waste

Includes leftover solutions and the first rinse of

contaminated glassware. Collect in a sealed,

compatible (glass or polyethylene), and clearly

labeled hazardous waste container.[4] Do not

mix with other waste streams.[4]

Sharps

Any contaminated needles or other sharps must

be disposed of in a designated sharps container

for hazardous chemical waste.

Labeling and Storage of Waste:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide".[4]

Store sealed waste containers in a designated satellite accumulation area within the

laboratory until collection by your institution's EHS department.[4]

Ensure secondary containment is used for liquid waste containers.[4]

Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of this chemical down the drain or in the regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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